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Compound of Interest

Compound Name: N1-Methoxymethyl picrinine

Cat. No.: B12429405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N1-Methoxymethyl picrinine is an indole alkaloid that can be isolated from the leaves of

Alstonia scholaris.[1][2] As a derivative of picrinine, it is of interest to researchers for its

potential biological activities. Accurate and consistent preparation of stock solutions is a critical

first step for any in vitro or in vivo studies to ensure reproducible results. This document

provides a detailed protocol for the preparation of a stock solution of N1-Methoxymethyl
picrinine, including information on its physicochemical properties, solubility, and appropriate

storage conditions.

Physicochemical Properties and Solubility
N1-Methoxymethyl picrinine is a powder with the molecular formula C22H26N2O4 and a

molecular weight of 382.45 g/mol .[3] It is soluble in a variety of organic solvents.

Table 1: Physicochemical Properties of N1-Methoxymethyl picrinine
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Property Value Source

Molecular Formula C22H26N2O4 [3]

Molecular Weight 382.45 g/mol [3]

Appearance Powder [3][4]

CAS Number 1158845-78-3 [3]

Table 2: Solubility of N1-Methoxymethyl picrinine

Solvent Solubility Source

Dimethyl sulfoxide (DMSO) Soluble [3]

Chloroform Soluble [3]

Dichloromethane Soluble [3]

Ethyl Acetate Soluble [3]

Acetone Soluble [3]

For enhanced solubility, it is recommended to warm the solution at 37°C and use an ultrasonic

bath.[4]

Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of N1-Methoxymethyl
picrinine in dimethyl sulfoxide (DMSO).

Materials:

N1-Methoxymethyl picrinine powder

Anhydrous Dimethyl sulfoxide (DMSO), molecular biology grade

Calibrated analytical balance
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Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Equilibrate Reagents: Allow the N1-Methoxymethyl picrinine powder and DMSO to come

to room temperature before opening to prevent condensation.

Weighing the Compound:

Tare a sterile microcentrifuge tube or amber glass vial on a calibrated analytical balance.

Carefully weigh out 1 mg of N1-Methoxymethyl picrinine powder into the tared container.

Record the exact weight.

Calculating the Solvent Volume:

Use the following formula to calculate the volume of DMSO required to achieve a 10 mM

concentration:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

For 1 mg of N1-Methoxymethyl picrinine (MW = 382.45 g/mol ):

Volume (L) = (0.001 g / 382.45 g/mol ) / 0.010 mol/L = 0.000261 L = 261 µL

Therefore, you will need 261 µL of DMSO for 1 mg of the compound.

Table 3: Example Volumes for a 10 mM Stock Solution
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Mass of N1-Methoxymethyl picrinine Volume of DMSO to Add

1 mg 261 µL

5 mg 1.307 mL

10 mg 2.614 mL

Dissolving the Compound:

Add the calculated volume of DMSO to the vial containing the N1-Methoxymethyl
picrinine powder.

Cap the vial tightly and vortex thoroughly for at least 1-2 minutes until the powder is

completely dissolved.

Visually inspect the solution to ensure there are no visible particles. If dissolution is slow,

gentle warming to 37°C and sonication in an ultrasonic bath for a few minutes can aid the

process.[4]

Storage:

For long-term storage, it is recommended to aliquot the stock solution into smaller, single-

use volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C for several months.[4] For extended storage, -80°C is

preferable.

Protect the solution from light by using amber vials or by wrapping clear vials in aluminum

foil.

Diagrams
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Workflow for Preparing N1-Methoxymethyl picrinine Stock Solution

Equilibrate Reagents to Room Temperature

Weigh N1-Methoxymethyl picrinine

Calculate Required Volume of DMSO

Add DMSO to Compound

Vortex to Dissolve

Optional: Warm to 37°C and Sonicate

Visually Confirm Complete Dissolution

Aliquot into Single-Use Vials

Store at -20°C or -80°C, Protected from Light

Click to download full resolution via product page

Caption: Workflow for preparing N1-Methoxymethyl picrinine stock solution.
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Factors for Solvent Selection

Key Considerations

Compound Solubility

Optimal Solvent Choice

Assay Compatibility Solvent Toxicity Solvent Volatility
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Caption: Factors influencing the choice of solvent for stock solutions.

Safety Precautions
N1-Methoxymethyl picrinine is for research use only.[3]

Always handle the compound and solvents in a well-ventilated area, preferably within a

chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Consult the Material Safety Data Sheet (MSDS) for N1-Methoxymethyl picrinine and the

chosen solvent for detailed safety information.

Avoid inhalation of the powder and contact with skin and eyes. In case of contact, rinse

immediately with plenty of water.

By following this protocol, researchers can confidently prepare accurate and stable stock

solutions of N1-Methoxymethyl picrinine for their experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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